Cas no 115797-51-8 (1,6-Hexane-2,2,5,5-d4-diamine(9CI))

1,6-Hexane-2,2,5,5-d4-diamine(9CI) structure
115797-51-8 structure
Product Name:1,6-Hexane-2,2,5,5-d4-diamine(9CI)
CAS No:115797-51-8
MF:C6H16N2
MW:120.229288101196
CID:130935
PubChem ID:71308905
Update Time:2025-04-19

1,6-Hexane-2,2,5,5-d4-diamine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexane-2,2,5,5-d4-diamine(9CI)
    • 1,6-Hexane-2,2,5,5-d4-diamine, Hexamethylene-2,2,5,5-d4-diamine
    • 2,2,5,5-tetradeuteriohexane-1,6-diamine
    • 1,6-DIAMINO(HEXANE-2,2,5,5-D4)
    • 115797-51-8
    • DTXSID90745695
    • 1,6-Diaminohexane-2,2,5,5-d4
    • 1,6-Diaminohexane-2,2,5,5-d4, 98 atom % D
    • (2,2,5,5-~2~H_4_)Hexane-1,6-diamine
    • 1,6-Hexane-2,2,5,5-d4-diamine, Hexamethylene-2,2,5,5-d4-diamine
    • Inchi: 1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2/i3D2,4D2
    • InChI Key: NAQMVNRVTILPCV-KHORGVISSA-N
    • SMILES: NCC([2H])([2H])CCC([2H])([2H])CN

Computed Properties

  • Exact Mass: 120.156455503g/mol
  • Monoisotopic Mass: 120.156455503g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 5
  • Complexity: 31.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Melting Point: 42-45 °C(lit.)
  • Boiling Point: 204-205 °C(lit.)
  • Flash Point: 81 °C

1,6-Hexane-2,2,5,5-d4-diamine(9CI) Security Information

  • Hazardous Material transportation number:UN 2280 8/PG 3
  • Hazard Category Code: 21/22-34-37
  • Safety Instruction: 22-26-36/37/39-45
  • Hazardous Material Identification: C
  • Risk Phrases:R21/22-34-37
  • Safety Term:S22-26-36/37/39-45
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